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Compound of Interest

Compound Name: 3-Butyne-1-thiol

Cat. No.: B3057168

Essential Safety and Handling Guide for 3-
Butyne-1-thiol

This guide provides crucial safety and logistical information for the handling and disposal of 3-
Butyne-1-thiol. It is intended for researchers, scientists, and professionals in drug
development to ensure safe laboratory practices.

Chemical Identity:

Property Value
Chemical Name 3-Butyne-1-thiol
CAS Number 77213-87-7[1]
Molecular Formula C4H69[1]
Molecular Weight 86.16 g/mol [1]

Physical and Chemical Properties:
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Property Value Source
Boiling Point -40 °C (at 0.1 Torr) [2]
Density 0.932+0.06 g/cm3 (Predicted) [2]
pKa 9.53+0.25 (Predicted) [2]

Hazard Identification and Personal Protective

Equipment (PPE)

While a specific Safety Data Sheet (SDS) for 3-Butyne-1-thiol was not located, the following

recommendations are based on the known hazards of thiols and similar chemicals. Thiols are

known for their strong, unpleasant odors and potential health effects upon exposure.

Recommended Personal Protective Equipment:

PPE Category

Item

Specifications

Eye Protection

Chemical safety goggles

Must provide full splash and

impact protection.[3]

Hand Protection

Chemical-resistant gloves

Neoprene or nitrile rubber
gloves are recommended for

similar chemicals.[3]

Body Protection

Laboratory coat or apron

Non-flammable and non-
porous aprons offer excellent

protection.[3]

Respiratory Protection

NIOSH-certified organic vapor

respirator

Recommended where

inhalation exposure may occur.

[3]

Operational Plan for Safe Handling

1. Engineering Controls:

¢ Always handle 3-Butyne-1-thiol in a well-ventilated chemical fume hood.[4]
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Ensure that an emergency eyewash station and safety shower are readily accessible.[5]

. Handling Procedures:

Avoid all eye and skin contact.[3]

Do not breathe vapors or mists.[5]

Use non-sparking tools to prevent ignition sources.[6]

Keep containers tightly closed when not in use and store in a cool, dry, and well-ventilated
area.[6]

. Experimental Workflow:

Preparation: Before starting work, prepare a bleach bath (a 1:1 mixture of bleach and water)
for decontaminating glassware.[4]

Reaction: Conduct all reactions within a closed or isolated system in a fume hood. Vent any
exhaust gas through a bleach trap.[4]

Work-up: Perform all work-up procedures in the fume hood, keeping reaction products in
closed containers as much as possible.[4]

Disposal Plan

1

. Waste Collection:

Collect all liquid and solid waste containing 3-Butyne-1-thiol in appropriately labeled, sealed
containers.[4]

. Decontamination:

Immerse all used glassware in a bleach bath for at least 14 hours to oxidize the thiol.[4]

For equipment that cannot be submerged, fill with bleach and allow to soak.[4]

. Waste Disposal:
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» Dispose of chemical waste through a licensed chemical destruction facility.[6]
e Do not dispose of 3-Butyne-1-thiol down the drain.[6]

o Contaminated packaging should be triple-rinsed and can then be offered for recycling or
disposed of in a sanitary landfill.[6]

Logical Workflow for Handling 3-Butyne-1-thiol

Caption: Workflow for the safe handling and disposal of 3-Butyne-1-thiol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.chemicalbook.com/msds/3-methyl-2-buten-1-thiol.pdf
https://www.benchchem.com/product/b3057168?utm_src=pdf-body
https://www.chemicalbook.com/msds/3-methyl-2-buten-1-thiol.pdf
https://www.chemicalbook.com/msds/3-methyl-2-buten-1-thiol.pdf
https://www.benchchem.com/product/b3057168?utm_src=pdf-body
https://www.benchchem.com/product/b3057168?utm_src=pdf-body
https://www.benchchem.com/product/b3057168?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3-Butyne-1-thiol
https://m.chemicalbook.com/ProductChemicalPropertiesCB73251761_EN.htm
https://www.gelest.com/wp-content/uploads/product_msds/ENEB0580-msds.pdf
https://www.chem.rochester.edu/notvoodoo/pages/reagents.php?page=work_with_thiols
https://www.fishersci.com/store/msds?partNumber=AC157331000&productDescription=3-BUTYN-1-OL+97%25+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/3-methyl-2-buten-1-thiol.pdf
https://www.benchchem.com/product/b3057168#personal-protective-equipment-for-handling-3-butyne-1-thiol
https://www.benchchem.com/product/b3057168#personal-protective-equipment-for-handling-3-butyne-1-thiol
https://www.benchchem.com/product/b3057168#personal-protective-equipment-for-handling-3-butyne-1-thiol
https://www.benchchem.com/product/b3057168#personal-protective-equipment-for-handling-3-butyne-1-thiol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3057168?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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